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Compound of Interest

Compound Name:
D-Methionine sulfoxide

hydrochloride

Cat. No.: B8093382 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. A critical aspect of this is the proper

management and disposal of chemical waste. This guide provides a detailed, step-by-step

procedure for the safe disposal of D-Methionine sulfoxide hydrochloride, ensuring the

protection of laboratory personnel and the environment.

D-Methionine sulfoxide hydrochloride is recognized as harmful if swallowed and is very toxic

to aquatic life with long-lasting effects[1]. Therefore, it is imperative that this compound is not

released into the environment through drains or regular trash[1][2]. The following procedures

are based on general best practices for laboratory chemical waste disposal and should be

supplemented by a thorough review of your institution's specific safety protocols and local

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).
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Personal Protective
Equipment (PPE)

Specification Purpose

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations.

To protect eyes from splashes

or dust.

Hand Protection

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use and

disposed of properly after use.

To prevent skin contact.

Body Protection
A laboratory coat should be

worn.

To protect skin and clothing

from contamination.

Respiratory Protection

Use only with adequate

ventilation. If dust is

generated, a NIOSH-approved

respirator may be necessary.

To avoid inhalation of dust or

aerosols.

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Clearly identify the waste as "D-Methionine sulfoxide hydrochloride."

Based on available safety data, this chemical is classified as an acute oral toxicant and an

aquatic hazard[1]. It is crucial to manage it as hazardous chemical waste[2][3].

2. Waste Segregation and Collection:

Do not mix D-Methionine sulfoxide hydrochloride waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department. Incompatible materials can react violently or produce toxic gases[4].
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Collect solid waste in a designated, leak-proof, and sealable container that is compatible with

the chemical. The original container is often a good choice[2].

For solutions, use a designated, sealed, and compatible liquid waste container.

3. Container Labeling:

Properly label the hazardous waste container with the following information[5]:

The words "Hazardous Waste"

The full chemical name: "D-Methionine sulfoxide hydrochloride"

The concentration and quantity of the waste

The date the waste was first added to the container

The associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

4. Storage of Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory[3][4].

The SAA should be a secondary containment system (e.g., a chemical-resistant tray) to

contain any potential leaks.

Ensure the storage area is away from drains, heat sources, and incompatible chemicals[4]

[5].

5. Arranging for Disposal:

Once the container is full or is ready for disposal, contact your institution's EHS department

to arrange for a pickup. Do not attempt to dispose of the chemical waste yourself[2][3].

Follow all institutional procedures for waste pickup requests.

6. Spill Management:
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In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material and place it into a designated hazardous

waste container[6][7].

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS department. All materials used for spill

cleanup should also be disposed of as hazardous waste[2].

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of D-Methionine sulfoxide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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